Methyl 6-acetyl-2-(4-nitrobenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 6-acetyl-2-[(4-nitrobenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C18H17N3O6S/c1-10(22)20-8-7-13-14(9-20)28-17(15(13)18(24)27-2)19-16(23)11-3-5-12(6-4-11)21(25)26/h3-6H,7-9H2,1-2H3,(H,19,23)
• InChI Key: KIBBKYKRSROJGQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H17N3O6S
• Molecular Weight: 403.4 g/mol
• CAS No.: 921067-40-5

Description

Methyl 6-acetyl-2-(4-nitrobenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C18H17N3O6S and its molecular weight is 403.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Chemical Synthesis Techniques : The compound and its related derivatives are synthesized through various chemical processes including flash vacuum pyrolysis, palladium-catalyzed couplings, and intramolecular cyclizations. These processes are crucial for creating heterocyclic compounds with potential applications in drug discovery, materials science, and as intermediates in organic synthesis (Gaywood & Mcnab, 2009); (Calhelha & Queiroz, 2010).

Phosphine-Catalyzed Annulation : An expedient phosphine-catalyzed [4 + 2] annulation process is used to synthesize highly functionalized tetrahydropyridines, demonstrating the versatility of this compound in synthesizing complex heterocycles (Zhu, Lan, & Kwon, 2003).

Structural Analysis and Properties

Crystal Structure Analysis : The crystal structure of certain derivatives has been determined to understand the molecular packing and specific features within the crystal. This information is vital for material science applications, providing insights into the stability and physical properties of the compound and its derivatives (Lysov, Nesterov, Potekhin, & Struchkov, 2000).

Potential Applications

Antimicrobial Activity : Some derivatives have been synthesized and tested for their antimicrobial activities, suggesting potential applications in developing new antimicrobial agents. These studies are essential for identifying novel compounds that could be developed into new classes of antibiotics (Abdel-rahman, Bakhite, & Al-Taifi, 2002); (Bakhite, Abdel-rahman, & Al-Taifi, 2004).

Synthesis of Novel Compounds : The synthesis of novel pyrido and thieno derivatives showcases the compound's role in the development of new materials with possible applications in pharmaceuticals, agrochemicals, and organic electronics. The ability to synthesize diverse derivatives highlights the compound's utility in heterocyclic chemistry and drug discovery (Al-huniti, El-Abadelah, Zahra, Sabri, & Ingendoh, 2007).